Cas no 57716-72-0 (Benzenemethanol, α-octyl-)

• Product Name: Benzenemethanol, α-octyl-
• CAS No: 57716-72-0
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 344475
• PubChem ID: 572046
• Update Time: 2024-03-01

Benzenemethanol, α-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-octyl-
• Benzenemethanol, α-octyl-

• Inchi： 1S/C15H24O/c1-2-3-4-5-6-10-13-15(16)14-11-8-7-9-12-14/h7-9,11-12,15-16H,2-6,10,13H2,1H3
• InChI Key： KBXJSWRVYBTZPC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols